Cas no 568543-73-7 (Benzoic acid, 4-[[(3-nitrophenyl)sulfonyl]oxy]-)

• Product Name: Benzoic acid, 4-[[(3-nitrophenyl)sulfonyl]oxy]-
• CAS No: 568543-73-7
• MF: C₁₃H₉NO₇S
• MW: 323.278062582016
• CID: 5234886
• Update Time: 2026-03-08

Benzoic acid, 4-[[(3-nitrophenyl)sulfonyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(3-nitrophenyl)sulfonyl]oxy]-

• Inchi： 1S/C13H9NO7S/c15-13(16)9-4-6-11(7-5-9)21-22(19,20)12-3-1-2-10(8-12)14(17)18/h1-8H,(H,15,16)
• InChI Key： QHMZISCDKSPNIG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OS(C2=CC=CC([N+]([O-])=O)=C2)(=O)=O)C=C1

Additional information on Benzoic acid, 4-[[(3-nitrophenyl)sulfonyl]oxy]-

Benzoic Acid, 4-[[(3-Nitrophenyl)Sulfonyl]Oxy]- (CAS No: 568543-73-7)

Benzoic acid, 4-[[(3-nitrophenyl)sulfonyl]oxy]-, also known by its CAS number 568543-73-7, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of benzoic acids, which are widely used in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a benzoic acid moiety with a sulfonyl group attached to the para position of the benzene ring. The sulfonyl group is further substituted with a nitrophenyl group, which adds complexity and functionality to the molecule.

The synthesis of benzoic acid, 4-[[(3-nitrophenyl)sulfonyl]oxy]- involves a series of carefully controlled reactions. Typically, the process begins with the preparation of the sulfonyl chloride derivative of 3-nitrophenol. This intermediate is then reacted with benzoic acid under alkaline conditions to form the desired product. The reaction conditions, including temperature and pH, are critical to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of this compound as a building block in drug discovery. Its sulfonyl group is known to enhance bioavailability and stability in biological systems, making it an attractive candidate for developing new pharmaceutical agents. For instance, researchers have explored its use in designing inhibitors for certain enzymes involved in disease pathways. The nitrophenyl group further contributes to the molecule's electronic properties, which can be tuned for specific biological activities.

In addition to its pharmaceutical applications, benzoic acid, 4-[[(3-nitrophenyl)sulfonyl]oxy]- has shown promise in materials science. Its ability to form stable crystalline structures makes it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in crystal engineering have demonstrated how this compound can be incorporated into thin films with tailored optical and electrical properties.

The environmental impact of synthesizing and using this compound has also been a topic of interest. Researchers have investigated more sustainable methods for its production, including the use of catalytic systems that reduce waste and energy consumption. These efforts align with the growing demand for green chemistry practices in the chemical industry.

In conclusion, benzoic acid, 4-[[(3-nitrophenyl)sulfonyl]oxy]- (CAS No: 568543-73-7) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery, materials science, and sustainable chemistry. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.